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Compound Name: Enkephalin(1-3)

Cat. No.: B1682048 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Enkephalins are endogenous pentapeptides that play a crucial role as neuromodulators in the

central nervous system. The two primary forms are Met-enkephalin (Tyr-Gly-Gly-Phe-Met) and

Leu-enkephalin (Tyr-Gly-Gly-Phe-Leu).[1][2] These peptides are involved in various

physiological processes, including pain modulation (nociception), stress response, and reward

pathways.[1][3][4] They exert their effects by binding to opioid receptors, primarily the mu (μ)

and delta (δ) receptors.[1][2][5]

Given their low endogenous concentrations and involvement in critical signaling pathways,

highly sensitive and specific analytical methods are required for their accurate quantification in

biological matrices. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has

become the gold standard for this application due to its superior selectivity and sensitivity

compared to methods like radioimmunoassays.[6][7]

This application note provides a detailed protocol for the simultaneous quantitative analysis of

Met-enkephalin and Leu-enkephalin in biological samples using LC-MS/MS with Multiple

Reaction Monitoring (MRM).

Note on Analyte Scope:This document focuses on the analysis of the full pentapeptides, Met-

enkephalin and Leu-enkephalin, which are the primary biologically active forms. The methods
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described herein can be adapted for fragments such as Enkephalin(1-3) (Tyr-Gly-Gly) by

modifying the specific mass-to-charge ratio (m/z) transitions in the mass spectrometer settings.

Signaling Pathway and Experimental Workflow
Enkephalins bind to G-protein-coupled opioid receptors (GPCRs), which triggers a downstream

signaling cascade that ultimately modulates neuronal excitability.[5] The general workflow for

their quantification involves sample extraction and cleanup, followed by instrumental analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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